Cas no 57852-35-4 (1,2-Octanediol, monoacetate)

1,2-Octanediol, monoacetate structure
1,2-Octanediol, monoacetate structure
Product Name:1,2-Octanediol, monoacetate
CAS No:57852-35-4
MF:C10H22O4
MW:206.279284000397
CID:343958
PubChem ID:71443933
Update Time:2025-04-19

1,2-Octanediol, monoacetate Chemical and Physical Properties

Names and Identifiers

    • 1,2-Octanediol, monoacetate
    • acetic acid,octane-1,2-diol
    • DTXSID10852734
    • 57852-35-4
    • Acetic acid--octane-1,2-diol (1/1)
    • Inchi: 1S/C8H18O2.C2H4O2/c1-2-3-4-5-6-8(10)7-9;1-2(3)4/h8-10H,2-7H2,1H3;1H3,(H,3,4)
    • InChI Key: IQYOGNHDXROPGQ-UHFFFAOYSA-N
    • SMILES: OC(CO)CCCCCC.OC(C)=O

Computed Properties

  • Exact Mass: 206.15186
  • Monoisotopic Mass: 206.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 95.3
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • PSA: 77.76
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